molecular formula C14H31BrO2Si B8759001 {2-[(6-Bromohexyl)oxy]ethoxy}(tert-butyl)dimethylsilane

{2-[(6-Bromohexyl)oxy]ethoxy}(tert-butyl)dimethylsilane

Cat. No.: B8759001
M. Wt: 339.38 g/mol
InChI Key: QOCVBWIZSVHVHT-UHFFFAOYSA-N
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Description

{2-[(6-Bromohexyl)oxy]ethoxy}(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C14H31BrO2Si and its molecular weight is 339.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H31BrO2Si

Molecular Weight

339.38 g/mol

IUPAC Name

2-(6-bromohexoxy)ethoxy-tert-butyl-dimethylsilane

InChI

InChI=1S/C14H31BrO2Si/c1-14(2,3)18(4,5)17-13-12-16-11-9-7-6-8-10-15/h6-13H2,1-5H3

InChI Key

QOCVBWIZSVHVHT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCOCCCCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-{[tert-Butyl(dimethyl)silyl]oxy}ethanol (1.82 g), 1,6-dibromohexane (7.56 g) and tetrabutylammonium bromide (0.067 g) were stirred under nitrogen and treated with 50% w/v sodium hydroxide (2 g in 4 ml). The mixture was stirred vigorously at 20° C. for 5 days. Water (100 ml) was added, and the product extracted with dichloromethane (3×50 ml). The combined organic layer was separated and dried over Na2SO4 before filtering. The solvent was evaporated in vacuo to give a residue which was purified by flash chromatography on silica. Elution with 5% ether/cyclohexane followed by solvent evaporation in vacuo gave the title compound (2.35 g). LCMS RT=4.32 min, ES+ve 339 (MH)+.
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
7.56 g
Type
reactant
Reaction Step One
Quantity
0.067 g
Type
catalyst
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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